Thallium iodate

• CAS No.: 14767-09-0
• Molecular Formula: TlIO3; IO3Tl
• Molecular Weight: 379.29 g/mol
• IUPAC Name: thallium(1+);iodate
• InChI: InChI=1S/HIO3.Tl/c2-1(3)4;/h(H,2,3,4);/q;+1/p-1
• InChI Key: CAYDDMLOPABSRH-UHFFFAOYSA-M
• SMILES: [O-]I(=O)=O.[Tl+]

Description

Chemical Identity: Thallium iodate (TlIO₃) is a thallium(I) salt of iodic acid (HIO₃), with the CAS Registry Number 14767-09-0 . It crystallizes as a sparingly soluble compound, forming white or colorless crystals.

Comparison with Similar Compounds

Solubility :

• In water: Thallium iodate exhibits low solubility, with a solubility product constant (Ksp) of 3.12 × 10⁻⁶ at 25°C .
• In ethanol-water mixtures: Solubility decreases sharply with increasing ethanol content. For example, in 94.7% ethanol, solubility drops to negligible levels compared to pure water .

Comparison with Similar Iodate Compounds

Solubility and Ksp Values

Compound	Formula	Solubility in Water (mol dm⁻³)	Ksp (25°C)	Solubility in Ethanol
This compound	TlIO₃	~1.76 × 10⁻³	3.12 × 10⁻⁶	Negligible
Potassium iodate	KIO₃	0.82	1.12 × 10⁻¹⁰*	Soluble
Sodium iodate	NaIO₃	2.48	1.6 × 10⁻⁵*	Soluble
Yttrium iodate	Y(IO₃)₃	Not reported	1.12 × 10⁻¹⁰	Insoluble
Lead iodate	Pb(IO₃)₂	~1.3 × 10⁻⁵	Not reported	Insoluble

Note: *Ksp values for KIO₃ and NaIO₃ are extrapolated from solubility data.

Key Observations :

• This compound has higher solubility in water compared to potassium iodate but lower than sodium iodate.
• Unlike KIO₃ and NaIO₃, TlIO₃ is virtually insoluble in ethanol, making it useful in solvent-separation techniques .
• Lead iodate shares similar low solubility in water but lacks precise Ksp data .

Structural and Redox Properties

• This compound : Forms A-type "precipitation bodies" in aqueous solutions, characterized by logarithmic relationships between cationic and anionic concentrations . It undergoes redox reactions with permanganate or iodate in acidic media, oxidizing Tl(I) to Tl(III) .
• Potassium iodate : A strong oxidizing agent used in iodized salt production; decomposes at 560°C .
• Sodium iodate : Similar oxidizing properties to KIO₃ but more hygroscopic, limiting its use in food fortification .

Q & A

Basic: How is the solubility of thallium iodate calculated from its solubility product (Ksp)?

Answer:
The solubility (in grams per 100 mL of water) can be derived from the Ksp value using stoichiometric and thermodynamic principles. For this compound (TlIO₃), the dissolution equilibrium is:
$\text{TlIO}_3(s) \leftrightharpoons \text{Tl}^+ + \text{IO}_3^-$

Let $x$ represent the molar solubility (mol/L). Then, $[\text{Tl}^+] = x$ and $[\text{IO}_3^-] = x$. Using $K_{sp} = x^2$:

• For $K_{sp} = 3.07 \times 10^{-6}$ , $x = \sqrt{3.07 \times 10^{-6}} \approx 1.75 \times 10^{-3} \, \text{mol/L}$.
• Convert to grams per 100 mL:
  $\text{Solubility} = \left(1.75 \times 10^{-3} \, \text{mol/L}\right) \times \frac{397.28 \, \text{g/mol}}{10} \approx 0.0695 \, \text{g/100 mL}$

Note: Discrepancies in reported $K_{sp}$ values (e.g., $3.12 \times 10^{-6}$ ) may arise from experimental conditions or analytical methods.

Basic: What experimental methods are used to determine the solubility product (Ksp) of this compound?

Answer:
Two primary methodologies are employed:

Iodometric Titration : Saturated solutions are treated with sulfuric acid and KI, liberating iodine, which is titrated with sodium thiosulfate .

Conductometry/Potentiometry : Measures ionic conductivity or electrode potentials in saturated solutions to derive ion concentrations .
Example protocol:

• Prepare TlIO₃ by mixing TlNO₃ and KIO₃ solutions at 60–80°C .
• Saturate water with TlIO₃, filter, and analyze iodate content via titration .
• Calculate $K_{sp}$ from ion concentrations, accounting for temperature (±0.1°C control) and replicate analyses (error ±0.3%) .

Advanced: How can researchers resolve discrepancies in reported Ksp values for this compound?

Answer:
Discrepancies (e.g., $1.7 \times 10^{-3} \, \text{mol/dm}^3$ vs. $1.83 \times 10^{-3} \, \text{mol/dm}^3$ at 298 K ) arise from:

• Methodological differences : Conductometry vs. iodometry .
• Impurities : Residual TlNO₃ in solutions inflates solubility .
• Temperature control : Variations of ±1°C can alter results by 2–3% .
  Resolution strategies :
• Standardize synthesis (e.g., double recrystallization of TlNO₃ ).
• Use high-precision analytical methods (e.g., coulometry ).
• Statistically compare datasets using ANOVA to identify outliers .

Advanced: How does the solubility of this compound compare to other thallium salts and metal iodates?

Answer:
Comparative solubility data (at 25°C):

Compound	Solubility (g/100 mL)	$K_{sp}$
TlIO₃	0.066–0.069	$3.07 \times 10^{-6}$
TlCl	0.33	$1.86 \times 10^{-4}$
TlI	0.0007	$5.54 \times 10^{-8}$
KIO₃	8.13	Highly soluble
Ca(IO₃)₂	0.24	$6.47 \times 10^{-6}$
Key factors :

• Cation charge/size: Tl⁺ (large, +1) vs. Ca²⁺ (small, +2) affects lattice energy.
• Anion basicity: IO₃⁻ forms stronger ion-dipole interactions in water than Cl⁻ .

Advanced: What are the optimal conditions for iodometric titration in quantifying iodate concentrations?

Answer:
Protocol optimization :

• Acidic medium : Use 1–3 M H₂SO₄ to ensure complete iodine liberation .
• KI excess : 0.2 g KI per 10 mL sample to drive $\text{IO}_3^- + 5\text{I}^- + 6\text{H}^+ \rightarrow 3\text{I}_2 + 3\text{H}_2\text{O}$ .
• Endpoint detection : Starch indicator added near endpoint (avoids premature decomposition) .
• Interference mitigation : Remove oxidizing agents (e.g., Cl⁻) to prevent side reactions .
  Validation :
• Spike recovery tests (85–110% acceptable) .
• Cross-check with flame emission photometry for Tl⁺ content .

Advanced: How can researchers design experiments to study the temperature dependence of TlIO₃ solubility?

Answer:
Experimental design :

Temperature gradient : Prepare saturated solutions at 5–40°C (±0.1°C) using thermostated baths .

Sampling : Filter solutions through 0.22 µm membranes to exclude undissolved particles .

Analysis : Use iodometric titration or atomic absorption spectroscopy for Tl⁺ quantification .

Data modeling : Fit solubility vs. temperature data to the van’t Hoff equation:
$\ln K_{sp} = -\frac{\Delta H^\circ}{R} \left(\frac{1}{T}\right) + \frac{\Delta S^\circ}{R}$

Calculate $\Delta H^\circ$ (enthalpy) and $\Delta S^\circ$ (entropy) from the slope and intercept .